Cas no 831-45-8 (ethyl 1,3-benzodioxole-2-carboxylate)

• Product Name: ethyl 1,3-benzodioxole-2-carboxylate
• CAS No: 831-45-8
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 988554
• PubChem ID: 306076
• Update Time: 2025-04-20

ethyl 1,3-benzodioxole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1,3-benzodioxole-2-carboxylate
• SCHEMBL9128468
• NSC 203368
• NSC203368
• 1,3-Benzodioxole-2-carboxylic acid, ethyl ester
• NSC-203368
• Ethyl 1,3-benzodioxole-2-carboxylate #
• ULDKJANEMUWLHC-UHFFFAOYSA-N
• DTXSID10308387
• 831-45-8

• Inchi： 1S/C10H10O4/c1-2-12-9(11)10-13-7-5-3-4-6-8(7)14-10/h3-6,10H,2H2,1H3
• InChI Key： ULDKJANEMUWLHC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC1C(=O)OCC

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų